Cas no 7681-99-4 (5,7-dimethyl1,2,4triazolo1,5-apyrimidine)

5,7-dimethyl1,2,4triazolo1,5-apyrimidine is a synthetic organic compound with significant potential in medicinal chemistry. It possesses a unique triazole-apyrimidine structure, which offers favorable physical and chemical properties. This compound is known for its high stability and bioactivity, making it a valuable tool for drug discovery and development. Its versatile chemical nature allows for easy functionalization, facilitating the synthesis of various derivatives with potential therapeutic applications.

5,7-dimethyl1,2,4triazolo1,5-apyrimidine structure

7681-99-4 structure

Product Name:5,7-dimethyl1,2,4triazolo1,5-apyrimidine

CAS No:7681-99-4

MF:C₇H₈N₄

MW:148.16522026062

MDL:MFCD00005556

CID:564008

PubChem ID:24356

Update Time:2025-06-18

5,7-dimethyl1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dimethyl-
- 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
- 5,7-DIMETHYL-1,3,4-TRIAZAINDOLIZINE
- 4,6-dimethyl-1,2,4-triazolo-< 1,5-a> pyrimidine
- 5,7-dimethyl-[1,2,4]triazolo-[1,5-a]pyrimidine
- 5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
- 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine
- 5,7-dimethyl-1,2,4-triazolo-[1,5-a]pyrimidine
- 5,7-Dimethyl-s-triazolo(1,5-a)pyrimidine
- AR 12160
- BRN 0130589
- 5,7-Dimethyl-s-triazolo[1,5-a]pyrimidine
- 5,7-Dimethyl-S-triazolo[1,5-E]pyrimidine
- (1,2,4)Triazolo(1,5-a)pyrimidine, 5,7-dimethyl-
- NSC 91495
- EN300-229975
- 5,7-Dimethyl-s-triazolo[1,5-a]pyrimidine, 98%
- CHEMBL1505785
- [1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-
- FT-0636561
- s-Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-
- AKOS000311433
- InChI=1/C7H8N4/c1-5-3-6(2)11-7(10-5)8-4-9-11/h3-4H,1-2H
- DTXSID40227633
- HMS2419B23
- s-Triazolo[1, 5,7-dimethyl-
- 7681-99-4
- s-TRIAZOLO(1,5-a)PYRIMIDINE, 5,7-DIMETHYL-
- SCHEMBL259453
- Z56791128
- 4-26-00-01760 (Beilstein Handbook Reference)
- MLS000557380
- 5,3,4-triazaindolizine
- SMR000148297
- NSC91495
- MFCD00005556
- EU-0044308
- AR-12-160
- NCGC00246492-01
- CS-0215254
- MS-2155
- 5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidine #
- HMS1755J10
- [1,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-
- 5,5-a]pyrimidine
- NSC-91495
- 5,7-Dimethyl-(1,2,4)triazolo(1,5-a)pyrimidine
- WXVQCFALDUVKSC-UHFFFAOYSA-N
- 5,7-dimethyl1,2,4triazolo1,5-apyrimidine
- MDL： MFCD00005556
- Inchi： 1S/C7H8N4/c1-5-3-6(2)11-7(10-5)8-4-9-11/h3-4H,1-2H3
- InChI Key： WXVQCFALDUVKSC-UHFFFAOYSA-N
- SMILES： N12C(=NC=N1)N=C(C)C=C2C

Computed Properties

Exact Mass: 148.07504
Monoisotopic Mass: 148.074896272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Color/Form: solid
Melting Point: 136-139 °C(lit.)
PSA: 43.08
LogP: 0.74110
Solubility: Not determined

5,7-dimethyl1,2,4triazolo1,5-apyrimidine Security Information

Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 22-36/37/38-43
Safety Instruction： 36/37/39
RTECS：XZ5750000
Hazardous Material Identification：
Risk Phrases：22-36/37/38-43

5,7-dimethyl1,2,4triazolo1,5-apyrimidine Pricemore >>

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Ambeed	A105663-5g	5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine	7681-99-4	98%	5g	$553.0	2025-04-17
TRC	D457810-25mg	5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine	7681-99-4		25mg	$ 50.00	2022-06-05
TRC	D457810-50mg	5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine	7681-99-4		50mg	$ 70.00	2022-06-05
TRC	D457810-250mg	5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine	7681-99-4		250mg	$ 230.00	2022-06-05
abcr	AB346444-250 mg	5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidine	7681-99-4		250MG	€154.30	2022-03-25
abcr	AB346444-1 g	5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidine	7681-99-4		1g	€176.40	2022-03-25
abcr	AB346444-5 g	5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidine	7681-99-4		5g	€398.20	2022-03-25
abcr	AB346444-10 g	5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidine	7681-99-4		10g	€642.20	2022-03-25
abcr	AB346444-25 g	5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidine	7681-99-4		25g	€1,108.00	2022-03-25
abcr	AB346444-100 mg	5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidine, 90%; .	7681-99-4	90%	100mg	€283.50	2023-04-26